Cas no 61299-42-1 (Dehydro LoperaMide)

• Product Name: Dehydro LoperaMide
• CAS No: 61299-42-1
• MF: C₂₉H₃₁ClN₂O
• MW: 459.022246599197
• CID: 1003196
• PubChem ID: 15234083
• Update Time: 2025-10-29

Dehydro LoperaMide Chemical and Physical Properties

Names and Identifiers

• Dehydro LoperaMide
• 4-(4-Chlorophenyl)-3,6-dihydro-N,N-diMethyl-α,α-diphenyl-1(2H)-pyridinebutanaMide
• 4-[4-(4-chlorophenyl)-3,6-dihydro-2H-pyridin-1-yl]-N,N-dimethyl-2,2-diphenylbutanamide
• DEHYDRO LOPERAMIDE,OFF-WHITE TO PALE YELLOW SOLID
• TAK-632
• 4-(4-Chlorophenyl)-3,6-dihydro-N,N-dimethyl-alpha,alpha-diphenyl-1(2H)-pyridinebutanamide
• 4-[4-(4-Chlorophenyl)-3,6-dihydropyridin-1(2H)-yl]-N,N-dimethyl-2,2-diphenylbutanamide
• DTXSID60210188
• BS-46305
• UNII-5B9HO1M7AY
• E75274
• Q27261787
• 1(2H)-Pyridinebutanamide, 4-(4-chlorophenyl)-3,6-dihydro-N,N-dimethyl-alpha,alpha-diphenyl-
• LOPERAMIDE OXIDE MONOHYDRATE IMPURITY C [EP IMPURITY]
• LOPERAMIDE HYDROCHLORIDE IMPURITY H [EP IMPURITY]
• 61299-42-1
• 1(2H)-PYRIDINEBUTANAMIDE, 4-(4-CHLOROPHENYL)-3,6-DIHYDRO-N,N-DIMETHYL-.ALPHA.,.ALPHA.-DIPHENYL-
• Loperamide Hydrochloride Imp. H (EP); Loperamide Imp. H (EP); 4-[4-(4-Chlorophenyl)-3,6-dihydropyridin-1(2H)-yl]-N,N-dimethyl-2,2-diphenylbutanamide; Loperamide Hydrochloride Impurity H; Loperamide Impurity H
• 4-(4-Chlorophenyl)-3,6-dihydro-N,N-dimethyl-a,a-diphenyl-1(2H)-pyridinebutanamide
• MFCD16294895
• 4-(4-(4-Chlorophenyl)-3,6-dihydropyridin-1(2H)-yl)-N,N-dimethyl-2,2-diphenylbutanamide
• Loperamide hydrochloride specified impurity H [EP]
• 5B9HO1M7AY

• Inchi： 1S/C29H31ClN2O/c1-31(2)28(33)29(25-9-5-3-6-10-25,26-11-7-4-8-12-26)19-22-32-20-17-24(18-21-32)23-13-15-27(30)16-14-23/h3-17H,18-22H2,1-2H3
• InChI Key： UUHAGHSPKICYQY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CCN(CC1)CCC(C(N(C)C)=O)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 458.21200
• Monoisotopic Mass: 458.2124913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.154±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 127-128°C
• Boiling Point: 619.8±55.0 °C at 760 mmHg
• Flash Point: 328.6±31.5 °C
• Solubility: Insuluble (4.0E-3 g/L) (25 ºC),
• PSA: 23.55000
• LogP: 5.83160
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Dehydro LoperaMide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Dehydro LoperaMide

Professional Introduction to Dehydro LoperaMide (CAS No: 61299-42-1)

Dehydro LoperaMide, with the chemical compound identifier CAS No: 61299-42-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. As a derivative of the broader class of opioid receptor modulators, Dehydro LoperaMide has been extensively studied for its pharmacological effects, particularly in the context of pain management and neuropharmacology.

The molecular structure of Dehydro LoperaMide is characterized by a complex arrangement of functional groups that contribute to its distinct pharmacokinetic and pharmacodynamic profiles. Recent research has highlighted its potential as a mu-opioid receptor partial agonist, which may offer a more balanced approach to pain relief compared to traditional full agonists. This partial agonist activity is particularly intriguing because it can mitigate some of the adverse effects associated with prolonged opioid use, such as tolerance and dependence.

In the realm of clinical research, Dehydro LoperaMide has been investigated for its efficacy in treating various forms of chronic pain. Studies have demonstrated that it can effectively modulate pain signals at the spinal cord level without inducing the same level of respiratory depression observed with full opioid agonists. This makes it a promising candidate for patients who require long-term pain management but are at risk of developing opioid-related side effects.

The synthesis and characterization of Dehydro LoperaMide have been subjects of considerable interest in synthetic organic chemistry. The compound's synthesis involves multi-step reactions that showcase advanced techniques in catalysis and purification. Researchers have leveraged modern computational methods to optimize synthetic pathways, ensuring high yield and purity. These advancements not only enhance the production efficiency but also contribute to the overall understanding of molecular interactions at a quantum mechanical level.

One of the most compelling aspects of Dehydro LoperaMide is its potential in neuropharmacological applications beyond pain management. Emerging evidence suggests that this compound may have neuroprotective properties, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability of Dehydro LoperaMide to interact with specific neural receptors has opened new avenues for research into modulating neural pathways associated with these conditions.

The development of novel drug candidates like Dehydro LoperaMide is heavily reliant on advancements in analytical chemistry techniques. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have been instrumental in elucidating the structure-activity relationships (SAR) of this compound. These techniques provide detailed insights into how Dehydro LoperaMide interacts with biological targets, which is crucial for optimizing its therapeutic potential.

Regulatory considerations play a pivotal role in the progression of Dehydro Loperamide from laboratory research to clinical application. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and meets stringent quality standards. Additionally, preclinical studies must be meticulously designed to evaluate safety and efficacy profiles before human trials can commence. This rigorous process underscores the commitment to patient safety and regulatory compliance in pharmaceutical development.

The future prospects of Dehydro Loperamide are further illuminated by ongoing research into combination therapies. By pairing Dehydro Loperamide with other compounds that target different aspects of pain signaling, researchers aim to develop synergistic treatments that offer enhanced efficacy with reduced side effects. Such combinatorial approaches could revolutionize how chronic pain is managed, providing patients with more tailored and effective treatment options.

In conclusion, Dehydro Loperamide (CAS No: 61299-42-1) stands as a testament to the progress being made in pharmaceutical chemistry and neuropharmacology. Its unique properties and potential therapeutic applications make it a subject of intense research interest. As scientific understanding continues to evolve, so too will our ability to harness the full potential of this remarkable compound, offering hope for improved treatments for chronic pain and neurodegenerative disorders.